Cas no 1804908-28-8 (Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate)

• Product Name: Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate
• CAS No: 1804908-28-8
• MF: C₁₁H₇BrF₃NO₂S
• MW: 354.142991304398
• CID: 4948285
• Update Time: 2025-05-23

Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H7BrF3NO2S/c1-2-18-10(17)6-3-7(5-16)9(8(12)4-6)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： QNISKCYECPDTQT-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=CC(C#N)=C1SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• XLogP3: 4.3
• Topological Polar Surface Area: 75.4

Additional information on Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate

Comprehensive Overview of Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate (CAS No. 1804908-28-8)

Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate is a highly specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethylthio group, a cyano substituent, and a bromo atom, makes it a valuable intermediate in the synthesis of bioactive molecules. The compound's CAS number, 1804908-28-8, is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature.

The growing interest in fluorinated compounds and sulfur-containing heterocycles has positioned Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate as a focal point in modern synthetic chemistry. Researchers are particularly intrigued by its potential in drug discovery, where the trifluoromethylthio moiety is known to enhance metabolic stability and bioavailability. This aligns with current trends in precision medicine and the search for next-generation therapeutics targeting complex diseases.

From an industrial perspective, the compound's role in agrochemical innovation cannot be overlooked. The cyano and bromo groups contribute to its utility in developing crop protection agents, addressing global challenges like pest resistance and sustainable farming. These applications resonate with the increasing demand for environmentally friendly solutions in agriculture, a topic dominating scientific forums and policy discussions worldwide.

Synthetic methodologies for Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution, techniques frequently searched by chemists in academic databases. The compound's stability under various conditions makes it a reliable building block for high-throughput screening libraries, a key strategy in combinatorial chemistry. This aspect is particularly relevant to AI-driven drug design, where rapid synthesis of diverse molecular scaffolds is essential.

Quality control and analytical characterization of CAS No. 1804908-28-8 typically employ advanced techniques like HPLC-MS and NMR spectroscopy, topics generating substantial traffic in analytical chemistry search queries. The compound's distinct spectral signatures facilitate its identification in complex mixtures, supporting its use in metabolomics studies and chemical biology research. These applications connect with broader scientific interests in systems biology and multi-omics integration.

In material science, the trifluoromethylthio group's unique electronic properties have sparked investigations into organic electronic materials. This intersects with trending searches about flexible electronics and energy storage solutions, positioning Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate as a potential precursor for conductive polymers or organic semiconductors. Such applications align with the global push toward renewable energy technologies and smart materials development.

Regulatory aspects of CAS 1804908-28-8 frequently appear in patent literature and chemical compliance discussions, reflecting industry concerns about intellectual property protection and green chemistry principles. The compound's structural features comply with REACH regulations while offering novel patentable derivatives, making it attractive for pharmaceutical innovation within stringent regulatory frameworks.

Future research directions for Ethyl 3-bromo-5-cyano-4-(trifluoromethylthio)benzoate may explore its catalytic applications or bioconjugation potential, addressing popular queries about click chemistry and enzyme engineering. As synthetic methodologies evolve, this compound's versatility ensures its continued relevance in addressing global health challenges and technological advancements across multiple scientific disciplines.